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Abstract

PEG-20 Methyl Glucose Sesquistearate is a versatile non-ionic surfactant and emulsifier
widely utilized in the cosmetic and pharmaceutical industries.[1][2][3] Derived from natural and
synthetic raw materials, it offers excellent emulsification for oil-in-water formulations, along with
desirable sensory properties and a favorable safety profile.[1][4] This technical guide provides a
comprehensive overview of the physical and chemical properties of PEG-20 Methyl Glucose
Sesquistearate, detailed experimental protocols for its characterization, and a discussion of its
synthesis and mechanism of action.

Introduction

PEG-20 Methyl Glucose Sesquistearate is the polyethylene glycol ether of the mono- and
diesters of methyl glucose and stearic acid.[5][6][7] The "PEG-20" designation indicates an
average of 20 ethylene oxide units in the polyethylene glycol chain.[8][9] The "sesquistearate”
component signifies that the ratio of stearic acid to methyl glucose is approximately 1.5 to 1.
This amphiphilic molecular structure, combining a hydrophilic polyoxyethylene methyl glucose
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moiety with lipophilic stearic acid chains, allows it to effectively reduce interfacial tension

between oil and water phases, leading to the formation of stable emulsions.[1][8][5]

Physical and Chemical Properties

PEG-20 Methyl Glucose Sesquistearate is typically a pale yellow, soft solid or paste at room

temperature with a characteristic mild odor.[2][8][6][10] It is dispersible in water and soluble in

various oils.[8]

Quantitative Data Summary

The key physical and chemical properties of PEG-20 Methyl Glucose Sesquistearate are

summarized in the tables below.

General Properties Value Reference
INCI Name PEG-Z'O Methyl Glucose (1]
Sesquistearate
CAS Number 72175-39-4 [8][12]
Molecular Formula C33H66012 (approximate) [31[8]
Molecular Weight ~654.9 g/mol [11[31[8]
Appearance Yellowish paste/soft solid [2][8][5][6][10]
Odor Mild, characteristic [4115][10]
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Physicochemical Properties Value Reference
Hydrophile-Lipophile Balance

15 [11[8][4]
(HLB)

- Dispersible in water, soluble in

Solubility ) [8]

oils
Melting Point Not observed (-90°C to 360°C)  [4][13]
Boiling Point >360°C (decomposes) [41[13]
pH (10% aqueous solution) 6.0 [10]
Acid Value (mg KOH/g) 1.2 [10]
Hydroxyl Value (mg KOH/qg) 102 [10]
Saponification Value (mg

45 [10]
KOH/qg)
Moisture Content (% wt.) <0.5 [10]

Synthesis of PEG-20 Methyl Glucose Sesquistearate

The industrial synthesis of PEG-20 Methyl Glucose Sesquistearate is a two-step process:

o Transesterification: Methyl glucoside is reacted with stearic acid methyl ester. The reaction is
typically catalyzed by a base, such as sodium methoxide (NaOMe), at elevated temperatures
(150-180°C) under an inert atmosphere to prevent oxidation.[1] The primary hydroxyl group
on the C6 position of methyl glucoside is the most reactive. Methanol is removed by
distillation to drive the reaction to completion.[1]

o Ethoxylation: The resulting methyl glucose sesquistearate is then reacted with ethylene oxide
in a pressurized reactor. This reaction is catalyzed by a base like potassium hydroxide (KOH)
at temperatures between 120-140°C.[1] The average of 20 units of ethylene oxide are added
to the available hydroxyl groups on the methyl glucose backbone.[1]
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Step 1: Transesterification
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Step 2: Ethoxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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